Cas no 57819-56-4 (Pinitol diacetonide)

• Product Name: Pinitol diacetonide
• CAS No: 57819-56-4
• MF: C₁₃H₂₂O₆
• MW: 274.310184955597
• MDL: MFCD00272689
• CID: 850514
• PubChem ID: 329818126
• Update Time: 2025-04-19

Pinitol diacetonide Chemical and Physical Properties

Names and Identifiers

• 1 2:5 6-BIS-O-(1-METHYLETHYLIDENE)-3-
• 1,2:5,6-BIS-O-(1-METHYLETHYLIDENE)-3-MET
• D-chiro-Inositol, 3-O-methyl-1,2:5,6-bis-O-(1-methylethylidene)-
• 1,2:5,6-Di-O-isopropylidene-D-chiro-inositol
• Dicyclohexylidene pinitol
• PINITOL DIACETONIDE
• (3aR,4S,5S,5aR,8aR,8bR)-5-methoxy-2,2,7,7-tetramethylhexahydrobenzo[1,2-d:3,4-d']bis([1,3]dioxole)-4-ol
• 57819-56-4
• W-203177
• 1-D-1,2:5,6-Di-O-isopropylidene-3-O-methyl-chiro- inositol
• SCHEMBL12858494
• (1R,2R,6R,7S,8S,9R)-8-methoxy-4,4,11,11-tetramethyl-3,5,10,12-tetraoxatricyclo[7.3.0.02,6]dodecan-7-ol
• D93531
• (3aR,4S,5S,5aR,8aR,8bR)-5-Methoxy-2,2,7,7-tetramethylhexahydro-2H,7H-benzo[1,2-d:3,4-d']bis[1,3]dioxol-4-ol
• AS-76674
• AKOS015916311
• 1,2:5,6-Di-O-isopropylidene-D-chiro-inositol, 98%
• CHEMBL493528
• IPNUFAHKROGNMZ-HGQQYVGVSA-N
• 1,2:5,6-Di-O-isopropylidene-D-chiro-inositol, AldrichCPR
• DTXSID80584191
• 1,2:5,6-Bis-O-(1-methylethylidene)-3-methyl-1D-chiro-inositol
• (1R,2R,6R,7S,8S,9R)-8-methoxy-4,4,11,11-tetramethyl-3,5,10,12-tetraoxatricyclo[7.3.0.0?,?]dodecan-7-ol
• Pinitol diacetonide

• MDL： MFCD00272689
• Inchi： 1S/C13H22O6/c1-12(2)16-8-6(14)7(15-5)9-11(10(8)18-12)19-13(3,4)17-9/h6-11,14H,1-5H3
• InChI Key： IPNUFAHKROGNMZ-UHFFFAOYSA-N
• SMILES： COC1C(O)C2C(OC(O2)(C)C)C2C1OC(O2)(C)C

Computed Properties

• Exact Mass: 274.14166
• Monoisotopic Mass: 274.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 105-108 °C (lit.)
• PSA: 66.38
• Solubility: Not available

Pinitol diacetonide Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals